Trititanium oxide

• IUPAC Name: oxygen(2-);titanium(4+)
• InChI: InChI=1S/2O.Ti/q2*-2;+4
• InChI Key: SOQBVABWOPYFQZ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[Ti+4]
• Molecular Formula: O2Ti
• DSSTOX Substance ID: DTXSID701015366
• Molecular Weight: 79.866 g/mol
• CAS No.: 12035-95-9, 51745-87-0, 13463-67-7

Description

Trititanium oxide, also known as trititanium pentoxide, is an inorganic compound with the chemical formula Ti₃O₅. This compound is part of the titanium oxide family and exhibits unique properties due to its distinct crystal structure.

Preparation Methods

Synthetic Routes and Reaction Conditions: Trititanium oxide can be synthesized through several methods, including:

Solid-State Reaction: This involves heating a mixture of titanium dioxide (TiO₂) and titanium metal at high temperatures (around 1600°C) in an inert atmosphere.

Chemical Vapor Deposition (CVD): This method involves the reaction of titanium tetrachloride (TiCl₄) with oxygen at elevated temperatures to form Ti₃O₅.

Hydrothermal Synthesis: This method uses high-pressure and high-temperature aqueous solutions to crystallize Ti₃O₅ from precursor materials.

Industrial Production Methods: Industrial production of this compound typically involves large-scale solid-state reactions or CVD processes due to their scalability and efficiency. These methods ensure the production of high-purity Ti₃O₅ suitable for various applications .

Types of Reactions:

Oxidation: this compound can undergo oxidation to form higher oxides such as titanium dioxide (TiO₂).

Reduction: It can be reduced to lower oxides like titanium monoxide (TiO).

Substitution: this compound can participate in substitution reactions where oxygen atoms are replaced by other anions.

Common Reagents and Conditions:

Oxidation: Typically involves oxygen or air at elevated temperatures.

Reduction: Often requires hydrogen gas or carbon monoxide at high temperatures.

Substitution: Can involve halogens or other reactive non-metals under controlled conditions.

Major Products:

Oxidation: Titanium dioxide (TiO₂)

Reduction: Titanium monoxide (TiO)

Substitution: Various substituted titanium oxides depending on the substituent used.

Scientific Research Applications

Trititanium oxide has a wide range of applications in scientific research, including:

Energy Storage: Used in lithium-ion batteries as an anode material due to its high capacity and stability.

Catalysis: Acts as a catalyst in various chemical reactions, including hydrogenation and oxidation processes.

Electronic Devices: Utilized in the fabrication of thin films for electronic and optoelectronic devices.

Environmental Applications: Employed in photocatalysis for the degradation of pollutants and in sensors for detecting gases.

Mechanism of Action

The mechanism by which trititanium oxide exerts its effects is primarily through its interaction with light and its ability to generate reactive oxygen species (ROS). When exposed to UV light, this compound can produce electron-hole pairs that interact with water and oxygen to form ROS, which are highly reactive and can degrade organic pollutants or kill bacteria . This photocatalytic activity is a key feature of this compound and is utilized in various environmental and industrial applications .

Comparison with Similar Compounds

Titanium Dioxide (TiO₂): A widely used photocatalyst and pigment with applications in sunscreens, paints, and food coloring.

Titanium Monoxide (TiO): A non-stoichiometric oxide with unique electronic properties used in sensors and electronic devices.

Titanium(III) Oxide (Ti₂O₃): A black semiconducting solid used in high-temperature applications and as a precursor for other titanium compounds.

Uniqueness of Trititanium Oxide: this compound stands out due to its unique crystal structure and phase transition properties. It exhibits reversible phase transitions between different crystalline forms (α, β, γ, δ, and λ), which can be exploited for data storage and energy applications . Additionally, its ability to generate ROS under UV light makes it a valuable material for photocatalysis and environmental remediation .

Biological Activity

Trititanium oxide, often referred to as titanium trioxide or TiO₃, is a compound of titanium that has garnered attention due to its potential biological activities. This article delves into the synthesis, characterization, and biological applications of this compound, focusing on its antimicrobial and anticancer properties. The findings are supported by various studies and data tables that summarize key research outcomes.

Synthesis and Characterization

This compound can be synthesized through various methods, including sol-gel processes and hydrothermal synthesis. The characterization of these nanoparticles typically involves techniques such as:

• X-ray Diffraction (XRD) : Used to determine the crystalline structure.
• Transmission Electron Microscopy (TEM) : Provides insights into particle size and morphology.
• Energy Dispersive X-ray Spectroscopy (EDX) : Analyzes the elemental composition.

Table 1: Characterization Techniques for this compound

Technique	Purpose
XRD	Determine crystalline structure
TEM	Analyze particle size and shape
EDX	Assess elemental composition

Antimicrobial Properties

This compound exhibits significant antimicrobial activity against various bacterial and fungal strains. Studies have shown that it effectively inhibits pathogens such as Escherichia coli, Bacillus cereus, and Aspergillus niger. The mechanism of action involves disruption of microbial cell membranes, leading to cell lysis.

• Inhibition Zones : In agar well-diffusion tests, this compound demonstrated inhibition zones measuring:
  • E. coli: 12 mm
  • B. cereus: 10 mm
  • A. niger: 19 mm

This data highlights its potential for applications in medical devices and food packaging where antimicrobial properties are crucial .

Anticancer Activity

This compound has also been evaluated for its anticancer properties, particularly against liver (HepG-2) and breast cancer (MCF-7) cell lines. The cytotoxicity was assessed using the MTT assay, revealing concentration-dependent effects.

• IC₅₀ Values :
  • HepG-2: 122.99 ± 4.07 µg/mL
  • MCF-7: 201.86 ± 6.82 µg/mL

These findings indicate that this compound can selectively target cancer cells while exhibiting relative safety towards healthy cells .

Case Studies

• Nanocomposite Development : A study focused on synthesizing a TPU/TiO₂ nanocomposite that combines polyurethane foam with titanium dioxide nanoparticles. This composite showed enhanced antibacterial and anticancer properties, validating the synergistic effects of combining materials .
• Photothermal Therapy : Research has explored the use of titanium oxide nanoparticles in photothermal therapy, where localized heating induced by light exposure leads to cancer cell death. This method leverages the unique optical properties of titanium oxides .